Cas no 107496-46-8 (2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 107496-46-8
• MF: C₁₀H₁₃F₆NO₄
• MW: 325.204944372177
• CID: 3586327
• PubChem ID: 13892313
• Update Time: 2025-10-24

2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-Valine, N-[(1,1-dimethylethoxy)carbonyl]-4,4,4,4',4',4'-hexafluoro-
• Valine, N-[(1,1-dimethylethoxy)carbonyl]-4,4,4,4',4',4'-hexafluoro-
• 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• AT29100
• 2-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• ADHFSDGXBRYNQG-UHFFFAOYSA-N
• EN300-12449844
• 2-tert-butoxycarbonylamino-4,4,4-trifluoro-3-trifluoromethyl-butyric acid
• 2-((TERT-BUTOXYCARBONYL)AMINO)-4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTANOIC ACID
• SCHEMBL3371302
• 107496-46-8

• Inchi： 1S/C10H13F6NO4/c1-8(2,3)21-7(20)17-4(6(18)19)5(9(11,12)13)10(14,15)16/h4-5H,1-3H3,(H,17,20)(H,18,19)/t4-/m0/s1
• InChI Key： ADHFSDGXBRYNQG-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@H](C(C(F)(F)F)C(F)(F)F)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 325.07487687Da
• Monoisotopic Mass: 325.07487687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic Acid (CAS No. 107496-46-8)

2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 107496-46-8, is a derivative of trifluoromethane and features a unique structural configuration that makes it particularly valuable in synthetic chemistry and drug design. The presence of both tert-butoxy and trifluoromethyl groups imparts distinct chemical properties that enhance its utility in various applications.

The compound's molecular structure consists of a carboxylic acid moiety substituted with a tert-butoxy carbonylamino group, alongside a trifluoromethyl group at the third carbon position. This arrangement not only contributes to its stability but also influences its reactivity, making it a versatile intermediate in the synthesis of more complex molecules. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug candidates, which has been a driving force behind its incorporation into numerous research projects.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable pharmacokinetic properties. The use of fluorine atoms can modulate the electronic and steric environment of molecules, leading to enhanced bioavailability and reduced degradation rates. 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid exemplifies this trend, as it serves as a building block for the synthesis of advanced drug candidates targeting various therapeutic areas.

One of the most compelling applications of this compound is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological pathways, and their inhibition is often key to treating diseases such as cancer and infectious disorders. The structural features of 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid make it an excellent precursor for designing molecules that can selectively bind to these enzymes. For instance, researchers have leveraged its scaffold to create inhibitors that target matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis.

The tert-butoxy carbonylamino group provides a protected amino function that can be further modified through various chemical reactions, allowing for the introduction of additional pharmacophores. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing lead compounds with improved efficacy and safety profiles. Recent studies have demonstrated the utility of this compound in generating libraries of fluorinated amino acids, which have been screened for their potential as kinase inhibitors.

Another area where 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid has shown promise is in the synthesis of fluorinated peptidomimetics. Peptides are short chains of amino acids that serve as signaling molecules in the body, and their mimics can be used to modulate biological processes without the need for prolonged administration. The incorporation of fluorine atoms into peptide-like structures enhances their stability and bioavailability, making them more suitable for therapeutic use. This compound has been employed to introduce fluorinated side chains into peptidomimetics designed to target bacterial infections or inflammatory diseases.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a trifluoromethylated ketone intermediate, which is then subjected to reduction followed by protection with a tert-butoxycarbonyl (Boc) group. Subsequent functionalization at the alpha position yields the desired carboxylic acid derivative. This synthetic route underscores the compound's role as a key intermediate in fluorinated chemistry.

The growing interest in fluorinated compounds has also spurred innovation in green chemistry approaches to their synthesis. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into organic molecules more efficiently than traditional methods. The use of 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid as a starting material aligns with these sustainable practices by providing a versatile platform for constructing fluorinated scaffolds.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid (CAS No. 107496-46-8) is a highly valuable compound in pharmaceutical research due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing fluorinated drug candidates underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound will likely remain at the forefront of pharmaceutical innovation.